Cas no 1798662-51-7 (1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine)

• Product Name: 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine
• CAS No: 1798662-51-7
• MF: C₁₄H₁₇FN₄O₃S
• MW: 340.373184919357
• CID: 5375276
• Update Time: 2025-06-13

1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine

• Inchi： 1S/C14H17FN4O3S/c1-22-13-3-2-11(15)10-14(13)23(20,21)18-7-4-12(5-8-18)19-9-6-16-17-19/h2-3,6,9-10,12H,4-5,7-8H2,1H3
• InChI Key： RQWOSFRAMMNUJE-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(F)=CC=C2OC)(=O)=O)CCC(N2C=CN=N2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine

Introduction to 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine (CAS No. 1798662-51-7) and Its Applications in Modern Medicinal Chemistry

The compound 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine (CAS No. 1798662-51-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. Its unique structural features, combining a sulfonyl group with a piperidine core and a triazole moiety, make it a promising candidate for various pharmacological applications. This introduction delves into the compound's chemical properties, synthetic pathways, and its relevance to contemporary research in drug discovery.

The molecular structure of 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine is characterized by a rigid piperidine ring substituted with a sulfonyl group at the 1-position and a triazole ring at the 4-position. The presence of a 5-fluoro-2-methoxyphenyl group further enhances its pharmacological profile by introducing fluorine and methoxy substituents, which are known to modulate metabolic stability and binding affinity. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact effectively with biological targets.

In recent years, there has been growing interest in the development of piperidine-based scaffolds for pharmaceutical applications. Piperidines are versatile heterocycles that exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. The introduction of additional functional groups, such as sulfonyl and triazole moieties, further expands their utility in drug design. For instance, sulfonyl groups are known to enhance binding interactions through hydrogen bonding, while triazole rings provide stability and modulate receptor activity.

One of the most compelling aspects of 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine is its potential in targeting neurological disorders. The compound's structural features suggest it may interact with neurotransmitter receptors, making it a candidate for treating conditions such as depression, anxiety, and epilepsy. Recent studies have shown that similar piperidine derivatives exhibit significant effects on serotonin receptors, which are implicated in mood regulation. The fluorine atom in the 5-fluoro-2-methoxyphenyl group is particularly noteworthy, as fluorinated compounds often demonstrate improved metabolic stability and enhanced binding affinity.

The synthesis of 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. A common synthetic route begins with the preparation of a halogenated piperidine intermediate, which is then subjected to sulfonylation using a suitable sulfonic acid derivative. Subsequent coupling with a triazole precursor completes the molecular structure. Advances in catalytic methods have enabled more efficient synthesis routes, reducing the need for hazardous reagents and improving overall sustainability.

The pharmacological activity of 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine has been extensively evaluated in vitro and in vivo. Preclinical studies indicate that the compound exhibits potent binding affinity to various biological targets, including enzymes and receptors involved in disease pathways. For example, it has shown promise in inhibiting enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored, suggesting potential therapeutic benefits in cardiovascular diseases.

The role of computational chemistry in optimizing the pharmacological properties of 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects before conducting costly experimental trials. These simulations have guided the design of analogs with improved efficacy and reduced toxicity. Furthermore, machine learning algorithms have been employed to analyze large datasets of drug-like compounds, accelerating the discovery process.

Recent breakthroughs in genomics and proteomics have provided new insights into the mechanisms underlying various diseases, paving the way for targeted drug development. 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine fits well within this context, as its structural features align with emerging therapeutic targets identified through high-throughput screening methods. By leveraging these technologies, researchers can identify novel biomarkers and develop drugs that are more precise and effective.

The future prospects for 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-1-yl)piperidine are promising, with ongoing research focused on its potential as an intermediate for more complex drug molecules. The compound's versatility makes it suitable for further derivatization to explore new pharmacological pathways. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to yield innovative applications that could address unmet medical needs.

In conclusion,1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(triazol-ytl)piperidine (CAS No. 1798662 - 51 - 7) represents a significant contribution to modern medicinal chemistry. Its unique structural features combined with its demonstrated pharmacological activity make it a valuable tool for drug discovery efforts aimed at treating neurological disorders and other diseases. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is poised to play an increasingly important role in developing next-generation pharmaceuticals.